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Compound of Interest

Compound Name: 1,2,3,4-Tetramethylbenzene

Cat. No.: B1201564 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,2,3,4-Tetramethylbenzene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

conduct and mitigate risks.

Physicochemical and Hazard Data
A summary of key quantitative data for 1,2,3,4-Tetramethylbenzene is presented below. This

information is critical for understanding its physical and chemical properties, as well as its

hazard potential.
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Property Value

Molecular Formula C₁₀H₁₄

Molecular Weight 134.22 g/mol

Appearance Colorless liquid

Boiling Point 203 °C / 397.4 °F

Flash Point 68 °C / 154.4 °F

Density 0.9 g/cm³

Solubility Immiscible with water

Signal Word Warning

Hazard Statements H227, H315, H319, H335

Hazard Statement Codes:

H227: Combustible liquid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Personal Protective Equipment (PPE) and Exposure
Controls
Adherence to proper PPE and engineering controls is paramount to ensure safety when

handling 1,2,3,4-Tetramethylbenzene.
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Exposure Control Recommendation

Engineering Controls

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1][2] Ensure

eyewash stations and safety showers are

readily accessible.[3]

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1][2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Fire/flame resistant

and impervious clothing is recommended.[1][2]

Nitrile gloves may offer short-term splash

protection but have poor resistance to aromatic

hydrocarbons; therefore, they should be

changed immediately upon contact.[4] For

prolonged or frequent contact, gloves with a

higher protection class are recommended, and it

is crucial to consult the glove manufacturer's

specific chemical resistance data.

Respiratory Protection

If exposure limits are exceeded or if irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[1][2]

Occupational Exposure Limits

Specific occupational exposure limits for 1,2,3,4-

Tetramethylbenzene are not established.[1][2] It

is crucial to handle the substance with care to

minimize exposure.

Operational Plan: Handling and Disposal
This section provides a step-by-step guide for the safe handling and disposal of 1,2,3,4-
Tetramethylbenzene.

Preparation and Handling
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1,2,3,4-Tetramethylbenzene.[2]

Engineering Controls: Ensure work is conducted in a well-ventilated area, such as a certified

chemical fume hood, to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above, including safety goggles, chemical-resistant gloves, and a lab coat.

Handling: Avoid direct contact with skin and eyes.[1] Prevent the formation of aerosols. Use

non-sparking tools and take precautionary measures against static discharge.[3] Keep the

container tightly closed when not in use.[1]

Storage
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[1][3]

Incompatible Materials: Keep away from strong oxidizing agents.[5][6]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[3]

Disposal
Waste Characterization: 1,2,3,4-Tetramethylbenzene waste is considered hazardous.

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[3]

This may involve removal to a licensed chemical destruction plant or controlled incineration

with flue gas scrubbing.[1]

Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[1]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a spill of 1,2,3,4-
Tetramethylbenzene.
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Workflow for 1,2,3,4-Tetramethylbenzene Spill Response

Spill Occurs

Evacuate immediate area and alert others

Assess the spill size and potential hazards

Small Spill?

Large Spill
(Contact EHS)

No

Don appropriate PPE (respirator, gloves, goggles, lab coat)

Yes

Report the incident to the lab supervisor

Ensure adequate ventilation

Contain the spill with inert absorbent material

Collect absorbed material with non-sparking tools

Place in a sealed, labeled container for hazardous waste

Decontaminate the spill area

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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